Cas no 2595-97-3 (D-Allose)

• Product Name: D-Allose
• CAS No: 2595-97-3
• Molecular Formula: C₆H₁₂O₆
• Molecular Weight: 180.1559
• MDL: MFCD00135833
• CID: 84407
• PubChem ID: 24857188

D-Allose Properties

Names and Identifiers

• beta-D-Allose
• D-(+)-Allose
• ALLOSE, D-(+)-(RG)
• D-Allose
• TALOSE,D
• β-D-Allose
• b-D-Allose
• Aldohexose
• 2,3,4,5,6-pentahydroxyhexanal
• Mannose, D-
• Cartose
• Cerelose
• GZCGUPFRVQAUEE-UHFFFAOYSA-N
• Dextrose (polymer)
• D(+)-Glucose
• NSC406891
• D-(+) Glucose
• Dextrosol
• Dextropur
• Glucolin
• (2R,3S,4R,5S)-2,3,4,5,6-pentahydroxyhexanal
• Sirup
• Glucose liquid
• Sugar, grape
• DL-Glucose
• Anhydrous dextrose
• Altrose, D-
• D-(+)-ALTROSE
• D-(-)-GULOSE
• aldohexoses
• L -Mannopyranose
• Hexose #
• Galactose, D-
• 251
• AMY32701
• (3R,4R,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• SV1ATP0KYY
• Q423216
• SCHEMBL36750
• 41612-82-2
• NS00100728
• CS-0102532
• AKOS015924839
• D-allose (OK)
• GZCGUPFRVQAUEE-BGPJRJDNSA-N
• 2595-97-3
• CHEBI:40822
• A818108
• 9483D411-A534-4734-B1C0-5DBC089BF855
• (2R,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexanal
• aldehydo-D-allose
• T70678
• AOS
• GEO-04660
• HY-128741
• D-ALLOSE [MI]
• A1488
• (2R,3R,4R,5R)-2,3,4,5,6-Pentahydroxyhexanol; D-Allose
• D-aAllose

• MDL： MFCD00135833
• InChIKey： GZCGUPFRVQAUEE-UHFFFAOYSA-N
• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2
• SMILES： O([H])C([H])(C([H])(C([H])([H])O[H])O[H])C([H])(C([H])(C([H])=O)O[H])O[H]
• BRN： 1724623

Computed Properties

• Exact Mass: 180.06300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 180.063
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Surface Charge: 0
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: -3.22140
• PSA: 110.38000
• Merck: 280
• Refractive Index: 14 ° (C=5, H2O)
• Water Partition Coefficient: almost transparency
• Boiling Point: 232.96°C (rough estimate)
• Melting Point: 141-146 ºC
• Flash Point: 202.2±28.7 °C
• Solubility: Solubility in Water:almost transparency,
• Color/Form: Colorless crystals.
• Solubility: Soluble in water, almost insoluble in ethanol.
• Specific Rotation: D20 +0.58° (4 min) +3.26° (10 min) +14.41° (final value, 20 hr; c = 5)
• Density: 1.2805 (rough estimate)

D-Allose Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Argon filled storage
• Signal Word：warning
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

D-Allose Customs Data

• HS CODE：2912491000
• Customs Data：

  China Customs Code:

  2912491000

  Overview:

  2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Summary:

  2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses